![molecular formula C11H11NO2 B1445113 3,6-dimethyl-1H-indole-2-carboxylic acid CAS No. 1260913-57-2](/img/structure/B1445113.png)
3,6-dimethyl-1H-indole-2-carboxylic acid
Overview
Description
“3,6-dimethyl-1H-indole-2-carboxylic acid” is a derivative of indole-2-carboxylic acid . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest in recent years. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence . This procedure is very rapid, operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula: C10H11N . The molecular weight is 145.2010 .
Chemical Reactions Analysis
Indole derivatives, including “this compound”, are versatile building blocks in synthesis, providing access to diverse heterocycles . They are also substrates for asymmetric dearomatisation .
Scientific Research Applications
Chemical Properties and Reactivity
Indole derivatives like 3,6-dimethyl-1H-indole-2-carboxylic acid are significant due to their diverse chemical properties and reactivity. For instance, studies have shown that indole-3-carboxylic acid derivatives can oligomerize in acidic conditions, producing a range of complex structures and highlighting their chemical versatility (Grose & Bjeldanes, 1992).
Pharmacological Significance
These compounds are particularly notable in pharmacological research. For example, certain indole-2-carboxylic acids have been identified as potent selective glycine-site NMDA receptor antagonists, which could have implications in treating conditions like stroke (Baron et al., 2005).
Antimicrobial and Antiparasitic Applications
Indole-carboxylic acids and their bismuth(III) complexes have been studied for their antimicrobial and antiparasitic activities. Notably, these compounds showed promising results against Helicobacter pylori and Leishmania major, with some complexes exhibiting activity comparable to standard drugs without being toxic to mammalian cells at effective concentrations (Pathak et al., 2017).
Biophysical Studies and Molecular Interactions
The photophysics and molecular interactions of indole derivatives have been explored, demonstrating that these compounds can exhibit unique behaviors in different environments, such as in cetyltrimethylammonium bromide (CTAB) micelles compared to water. This property is essential for understanding their behavior in biological systems and their potential applications in nanotechnology and materials science (Nigam et al., 1996).
Mechanism of Action
Target of Action
Indole derivatives, in general, have been found to bind with high affinity to multiple receptors , suggesting that 3,6-dimethyl-1H-indole-2-carboxylic acid may also interact with various cellular targets.
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological effects . These interactions can result in changes at the molecular and cellular levels, affecting the function of the targets and potentially leading to therapeutic effects.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound could potentially affect multiple biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it is plausible that this compound could have diverse effects at the molecular and cellular levels.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It’s important to note that environmental conditions can affect the stability and activity of many compounds .
Safety and Hazards
Indole-2-carboxylic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
The future directions in the research of indole derivatives, including “3,6-dimethyl-1H-indole-2-carboxylic acid”, involve the investigation of novel methods of synthesis due to the importance of this significant ring system . The development of a rapid, cheap, and concise one-pot, three-component sequence for their synthesis, based upon Fischer indolisation–N-alkylation, is a promising direction .
properties
IUPAC Name |
3,6-dimethyl-1H-indole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-6-3-4-8-7(2)10(11(13)14)12-9(8)5-6/h3-5,12H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHRRYJZOCLMVHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=C(N2)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260913-57-2 | |
Record name | 3,6-dimethyl-1H-indole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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